![molecular formula C16H9Cl2F3N4 B4326893 N,N'-bis(3-chloro-4-fluorophenyl)-5-fluoropyrimidine-2,4-diamine](/img/structure/B4326893.png)
N,N'-bis(3-chloro-4-fluorophenyl)-5-fluoropyrimidine-2,4-diamine
Overview
Description
N,N'-bis(3-chloro-4-fluorophenyl)-5-fluoropyrimidine-2,4-diamine, also known as BCFP, is a small molecule inhibitor that has shown potential in cancer treatment. This compound has gained attention due to its ability to target specific proteins that are involved in cancer cell proliferation.
Mechanism of Action
N,N'-bis(3-chloro-4-fluorophenyl)-5-fluoropyrimidine-2,4-diamine targets specific proteins involved in cancer cell proliferation, including the epidermal growth factor receptor (EGFR) and the vascular endothelial growth factor receptor (VEGFR). By inhibiting these proteins, this compound prevents the cancer cells from growing and dividing.
Biochemical and physiological effects:
This compound has been shown to have minimal toxicity in normal cells. However, it can cause some side effects, including gastrointestinal disturbances, fatigue, and headache. This compound has also been shown to have a short half-life, which limits its effectiveness in cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of N,N'-bis(3-chloro-4-fluorophenyl)-5-fluoropyrimidine-2,4-diamine is its specificity towards cancer cells, which reduces the risk of toxicity in normal cells. However, the short half-life of this compound limits its effectiveness in cancer treatment. Additionally, the cost of synthesizing this compound can be a limitation for lab experiments.
Future Directions
For N,N'-bis(3-chloro-4-fluorophenyl)-5-fluoropyrimidine-2,4-diamine research include improving its pharmacokinetic properties to increase its effectiveness in cancer treatment. This can be achieved through structural modifications of the compound. Additionally, this compound can be tested in combination with other cancer treatments to enhance its efficacy. Further studies are also needed to investigate the potential of this compound in other diseases, such as autoimmune disorders and inflammatory diseases.
In conclusion, this compound is a promising small molecule inhibitor that has shown potential in cancer treatment. Its specificity towards cancer cells and ability to target specific proteins involved in cancer cell proliferation make it a promising candidate for further research. However, its short half-life and cost of synthesis are limitations that need to be addressed. Future research should focus on improving the pharmacokinetic properties of this compound and investigating its potential in other diseases.
Scientific Research Applications
N,N'-bis(3-chloro-4-fluorophenyl)-5-fluoropyrimidine-2,4-diamine has been extensively studied for its potential in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has been tested against various cancer cell lines, including breast, lung, and colon cancer. It has also shown promising results in animal models of cancer.
Properties
IUPAC Name |
2-N,4-N-bis(3-chloro-4-fluorophenyl)-5-fluoropyrimidine-2,4-diamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9Cl2F3N4/c17-10-5-8(1-3-12(10)19)23-15-14(21)7-22-16(25-15)24-9-2-4-13(20)11(18)6-9/h1-7H,(H2,22,23,24,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQRHPKQKRNZATB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC2=NC(=NC=C2F)NC3=CC(=C(C=C3)F)Cl)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9Cl2F3N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.